Cas no 1199-61-7 (Ethanone,1,1'-(3,5-pyridinediyl)bis-)

• Product Name: Ethanone,1,1'-(3,5-pyridinediyl)bis-
• CAS No: 1199-61-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 178620
• PubChem ID: 251710
• Update Time: 2025-04-19

Ethanone,1,1'-(3,5-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(3,5-pyridinediyl)bis-
• 1-(5-acetylpyridin-3-yl)ethanone
• 1,1'-(pyridine-3,5-diyl)diethanone
• 1,1'-pyridine-3,5-diyl-bis-ethanone
• 2,6-diacetylpyridine
• 3,5-Diacetyl-pyridin
• 3,5-diacetyl-pyridine
• 3,5-Diacetylpyridine
• AC1L5KG8
• AC1Q5DAM
• CTK4B1567
• NSC72373
• Pyridine, 3,5-diacetyl-
• SureCN3500223
• 1199-61-7
• 1-(5-acetyl-3-pyridyl)ethanone
• AKOS025395197
• DTXSID80152617
• SCHEMBL3500223
• Ethanone, 1,1'-(3,5-pyridinediyl)bis-
• NSC 72373
• NSC-72373
• 1-(5-acetylpyridin-3-yl)ethan-1-one

• MDL： MFCD11975592
• Inchi： 1S/C9H9NO2/c1-6(11)8-3-9(7(2)12)5-10-4-8/h3-5H,1-2H3
• InChI Key： RLWNMLQDGSJZEL-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03
• LogP: 1.48680